Cas no 13166-10-4 (2-Isopropylidenemalononitrile)

2-Isopropylidenemalononitrile Properties

Names and Identifiers

• Isopropylidenemalononitrile
• 2-(1-methylethylidene)Propanedinitrile
• 2-Isopropylidene-malononitrile
• 2-propan-2-ylidenepropanedinitrile
• Propanedinitrile,2-(1-methylethylidene)-
• 1,1-Dicyano-2-methyl-1-propene
• 1,1'-dimethyl-2,2'-dicyanoethylene
• 2-cyano-3-methyl-2-butenenitrile
• isopropylidene malonic acid dinitrile
• propan-2-ylidenepropanedinitrile
• 1-Methylethylidenemalononitrile
• 2-Isopropylidenepropanedinitrile
• 2-(propan-2-ylidene)Malononitrile
• (1-Methylethylidene)malononitrile
• 2-(propan-2-ylidene)propanedinitrile
• NVBHWAQBDJEGEO-UHFFFAOYSA-N
• Tetracyanathylen
• Propanedinitrile, (1-methylethylidene)-
• STL301078
• NE6256
• FT-0627488
• DTXSID80336394
• CS-0134582
• MFCD00082572
• 13166-10-4
• 1,1-dimethyl-2,2-dicyanoethene
• AKOS015838447
• SCHEMBL2454582
• D91169
• A934215
• I0488
• 2-Isopropylidenemalononitrile
• InChI=1/C6H6N2/c1-5(2)6(3-7)4-8/h1-2H
• 2-(1-Methylethylidene)malononitrile #
• EN300-101179
• SY053215
• 2-(Propan-2-ylidene)malononitrile
• DB-042047
• ISOPROPYLIDENEMALONONITRILE
• 1,1-DICYANO-2-METHYL-1-PROPENE
• +Expand

• MDL： MFCD00082572
• InChIKey： NVBHWAQBDJEGEO-UHFFFAOYSA-N
• Inchi： 1S/C6H6N2/c1-5(2)6(3-7)4-8/h1-2H3
• SMILES： N#C/C(/C#N)=C(/C([H])([H])[H])\C([H])([H])[H]

Computed Properties

• Exact Mass: 231.10300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 106.053
• Heavy Atom Count: 8
• Complexity: 183
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 47.6

Experimental Properties

• LogP: 3.09580
• PSA: 44.48000
• Refractive Index: 1.4680-1.4710
• Boiling Point: 112°C/25mmHg(lit.)
• Flash Point: 101°C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0.96

2-Isopropylidenemalononitrile Security Information

• Symbol: GHS06
• Safety Instruction： S25; S36/37/39
• Risk Phrases：R23/24/25; R36/37/38
• Hazardous Material transportation number：UN 3276
• Hazard Statement： H301+H311+H331-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Prompt：dangerous
• Storage Condition：0-10°C
• PackingGroup：III
• Risk Phrases： 23/24/25-36/37/38
• HazardClass：6.1

2-Isopropylidenemalononitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides